Cas no 1171459-39-4 (N-3-methyl-1-(propan-2-yl)-1H-pyrazol-5-yl-2-phenoxyacetamide)
N-3-methyl-1-(propan-2-yl)-1H-pyrazol-5-yl-2-phenoxyacetamide Chemical and Physical Properties
Names and Identifiers
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- N-3-methyl-1-(propan-2-yl)-1H-pyrazol-5-yl-2-phenoxyacetamide
- N-(5-methyl-2-propan-2-ylpyrazol-3-yl)-2-phenoxyacetamide
- Acetamide, N-[3-methyl-1-(1-methylethyl)-1H-pyrazol-5-yl]-2-phenoxy-
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- Inchi: 1S/C15H19N3O2/c1-11(2)18-14(9-12(3)17-18)16-15(19)10-20-13-7-5-4-6-8-13/h4-9,11H,10H2,1-3H3,(H,16,19)
- InChI Key: PKBRNKQMPQIMRH-UHFFFAOYSA-N
- SMILES: C(NC1N(C(C)C)N=C(C)C=1)(=O)COC1=CC=CC=C1
N-3-methyl-1-(propan-2-yl)-1H-pyrazol-5-yl-2-phenoxyacetamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F5087-0279-2μmol |
N-[3-methyl-1-(propan-2-yl)-1H-pyrazol-5-yl]-2-phenoxyacetamide |
1171459-39-4 | 2μmol |
$85.5 | 2023-09-10 | ||
| Life Chemicals | F5087-0279-5μmol |
N-[3-methyl-1-(propan-2-yl)-1H-pyrazol-5-yl]-2-phenoxyacetamide |
1171459-39-4 | 5μmol |
$94.5 | 2023-09-10 | ||
| Life Chemicals | F5087-0279-10μmol |
N-[3-methyl-1-(propan-2-yl)-1H-pyrazol-5-yl]-2-phenoxyacetamide |
1171459-39-4 | 10μmol |
$103.5 | 2023-09-10 | ||
| Life Chemicals | F5087-0279-20μmol |
N-[3-methyl-1-(propan-2-yl)-1H-pyrazol-5-yl]-2-phenoxyacetamide |
1171459-39-4 | 20μmol |
$118.5 | 2023-09-10 | ||
| Life Chemicals | F5087-0279-1mg |
N-[3-methyl-1-(propan-2-yl)-1H-pyrazol-5-yl]-2-phenoxyacetamide |
1171459-39-4 | 1mg |
$81.0 | 2023-09-10 | ||
| Life Chemicals | F5087-0279-2mg |
N-[3-methyl-1-(propan-2-yl)-1H-pyrazol-5-yl]-2-phenoxyacetamide |
1171459-39-4 | 2mg |
$88.5 | 2023-09-10 | ||
| Life Chemicals | F5087-0279-3mg |
N-[3-methyl-1-(propan-2-yl)-1H-pyrazol-5-yl]-2-phenoxyacetamide |
1171459-39-4 | 3mg |
$94.5 | 2023-09-10 | ||
| Life Chemicals | F5087-0279-4mg |
N-[3-methyl-1-(propan-2-yl)-1H-pyrazol-5-yl]-2-phenoxyacetamide |
1171459-39-4 | 4mg |
$99.0 | 2023-09-10 | ||
| Life Chemicals | F5087-0279-5mg |
N-[3-methyl-1-(propan-2-yl)-1H-pyrazol-5-yl]-2-phenoxyacetamide |
1171459-39-4 | 5mg |
$103.5 | 2023-09-10 | ||
| Life Chemicals | F5087-0279-10mg |
N-[3-methyl-1-(propan-2-yl)-1H-pyrazol-5-yl]-2-phenoxyacetamide |
1171459-39-4 | 10mg |
$118.5 | 2023-09-10 |
N-3-methyl-1-(propan-2-yl)-1H-pyrazol-5-yl-2-phenoxyacetamide Related Literature
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Maomao Hou,Fenglin Zhong,Qiu Jin,Enjiang Liu,Jie Feng,Tengyun Wang,Yue Gao RSC Adv., 2017,7, 34392-34400
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Fereshteh Bayat Environ. Sci.: Nano, 2021,8, 367-389
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Max Attwood,Hiroki Akutsu,Lee Martin,Toby J. Blundell,Pierre Le Maguere,Scott S. Turner Dalton Trans., 2021,50, 11843-11851
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J. Zagora,M. Voslař,L. Schreiberová,I. Schreiber Phys. Chem. Chem. Phys., 2002,4, 1284-1291
Additional information on N-3-methyl-1-(propan-2-yl)-1H-pyrazol-5-yl-2-phenoxyacetamide
Research Briefing on N-3-methyl-1-(propan-2-yl)-1H-pyrazol-5-yl-2-phenoxyacetamide (CAS: 1171459-39-4)
N-3-methyl-1-(propan-2-yl)-1H-pyrazol-5-yl-2-phenoxyacetamide (CAS: 1171459-39-4) is a synthetic small molecule that has recently gained attention in the field of chemical biology and medicinal chemistry. This compound, characterized by its pyrazole core and phenoxyacetamide moiety, has shown promising biological activities in preliminary studies, particularly in the modulation of specific enzymatic pathways. The unique structural features of this molecule, including the isopropyl-substituted pyrazole ring and the phenoxyacetamide side chain, contribute to its potential as a lead compound for drug development.
Recent studies have focused on the synthesis and characterization of this compound, with particular emphasis on its potential applications in therapeutic areas such as inflammation and metabolic disorders. The compound's molecular structure suggests possible interactions with various biological targets, including kinases and G-protein coupled receptors (GPCRs). Advanced spectroscopic techniques, including NMR and mass spectrometry, have been employed to confirm the purity and structural integrity of the synthesized compound, ensuring reliable results in subsequent biological assays.
In vitro studies have demonstrated that N-3-methyl-1-(propan-2-yl)-1H-pyrazol-5-yl-2-phenoxyacetamide exhibits significant inhibitory activity against certain inflammatory mediators, with IC50 values in the low micromolar range. These findings suggest its potential as a novel anti-inflammatory agent. Additionally, preliminary pharmacokinetic studies indicate favorable absorption and metabolic stability profiles, although further optimization may be required to enhance its bioavailability and reduce potential off-target effects.
The mechanism of action of this compound is currently under investigation, with recent research pointing to its ability to modulate the activity of key signaling pathways involved in cellular proliferation and immune response. Molecular docking simulations have provided insights into its potential binding modes with target proteins, offering a foundation for structure-activity relationship (SAR) studies aimed at improving its potency and selectivity.
Future research directions include the evaluation of this compound in animal models of disease to assess its efficacy and safety in vivo. Furthermore, synthetic derivatives are being explored to optimize its pharmacological properties. Given its promising preliminary data, N-3-methyl-1-(propan-2-yl)-1H-pyrazol-5-yl-2-phenoxyacetamide represents a compelling candidate for further development in the pharmaceutical industry, with potential applications in treating chronic inflammatory conditions and metabolic syndromes.
In conclusion, the ongoing research on N-3-methyl-1-(propan-2-yl)-1H-pyrazol-5-yl-2-phenoxyacetamide (CAS: 1171459-39-4) highlights its therapeutic potential and underscores the importance of continued investigation into its biological activities and mechanisms. The integration of computational, synthetic, and biological approaches will be crucial in advancing this compound toward clinical applications.
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